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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

(2,3-Dichloro-benzyl)-ethyl-amine

893586-26-0
B2405578

Get Quote

Executive Summary & Chemical Identity

Effective disposal of (2,3-Dichloro-benzyl)-ethyl-amine requires strict adherence to protocols
governing halogenated organic bases.[1][2][3] Unlike simple amines, the presence of the
dichlorobenzyl moiety mandates segregation into halogenated waste streams to prevent the
formation of toxic dioxins during improper incineration and to comply with EPA RCRA

regulations regarding halogenated solvents and aromatics.[3]

Chemical Profile
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Parameter Technical Detail

Chemical Name (2,3-Dichloro-benzyl)-ethyl-amine

CAS Number 893586-26-0

Molecular Formula CoH11CI2N

Functional Class Halogenated Secondary Amine
Acidity/Basicity Basic (Secondary Amine)

Hazards Corrosive (Skin/Eye), Aquatic Toxicity, Irritant
RCRA Waste Class D002 (Corrosive), Halogenated Organic

Hazard Assessment & Segregation Logic

The disposal strategy is dictated by two critical chemical properties: basicity and halogenation.

o Incompatibility Risk (The "Why"): As a secondary amine, this compound reacts
exothermically with acids and acid chlorides. Never dispose of this amine in the same
container as acidic waste (e.g., waste HCI or H2SOa).[3] The resulting heat evolution can

pressurize containers, leading to rupture.[3]

o Halogenation Requirement: The chlorine atoms on the benzene ring require the waste to be
incinerated at higher temperatures to ensure complete destruction. It must be segregated
from non-halogenated solvents (like acetone or ethanol) to avoid contaminating cheaper

waste streams.

Disposal Decision Matrix

The following logic flow dictates the operational procedure for your specific sample state.
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Waste Generation:
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Figure 1: Decision tree for segregating halogenated amine waste. Note the strict prohibition of
non-halogenated streams.

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Stabilization

Before moving the chemical to the central waste area, ensure it is stable.[3]

o For Pure Liquids: Ensure the container is rated for corrosives (Glass or HDPE). Do not use
metal containers (aluminum/zinc), as amines can corrode them, evolving hydrogen gas.[3]

+ For Solutions: If the amine is dissolved in a solvent (e.g., DCM or Methanol), the entire
mixture defaults to Halogenated Solvent Waste.[3]
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Phase 2: Packaging & Labeling

Follow strict "Lab Pack" procedures to ensure compliance with DOT and EPA regulations.
» Select Container: Use a wide-mouth HDPE jar or a safety-coated glass bottle.[1][2]
e Labeling: Affix a hazardous waste label.

o Constituents: Write "(2,3-Dichloro-benzyl)-ethyl-amine" clearly. Do not use
abbreviations.

o Hazards: Check "Corrosive" and "Toxic".[4]

e PH Check: If the waste is an aqueous solution, verify pH. If pH > 12.5, it is RCRA Hazardous
Waste code D002.[3]

Phase 3: Transfer to Central Accumulation Area[2]

o Segregation: Place the container in the Halogenated Waste secondary containment tray.

o Distance: Keep at least 3 feet of separation from Acid Waste containers to prevent accidental
mixing during a seismic event or spill.

Spill Contingency & Emergency Response

In the event of a spill, immediate action is required to prevent respiratory exposure and drain
contamination.[3][4][5]

Spill Response Workflow
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Figure 2: Emergency response sequence.[1][2] Note: Do not use paper towels or sawdust for
amine spills as they can react; use inert clay or vermiculite.[2]
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Critical Note on Absorbents: Use inert absorbents (Vermiculite, Diatomaceous Earth, or Sand).
[3] Avoid using sawdust or paper towels for concentrated amine spills, as the heat of reaction
can theoretically cause charring or ignition.[3]

Regulatory Compliance & Verification

This protocol aligns with federal and standard laboratory safety regulations.

o EPA RCRA Status: While not explicitly P-listed or U-listed by specific CAS, this compound
falls under Characteristic Waste (Corrosivity - D002) if liquid/aqueous with pH > 12.5, and
must be treated as Halogenated due to the dichlorobenzyl group [1].[1][2][3]

o Sewer Disposal:Strictly Prohibited. Chlorinated aromatics are toxic to aquatic life and can
disrupt municipal water treatment bacteria [2].

» Drain Disposal:Strictly Prohibited.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2,3-Dichloro-alpha-methylbenzylamine | CBHICI2N | CID 1215 - PubChem
[pubchem.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichloro-alpha-methylbenzylamine
https://wap.guidechem.com/encyclopedia/n-2-6-dichlorobenzyl-ethanamin-dic1263959.html
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://wap.guidechem.com/encyclopedia/n-2-6-dichlorobenzyl-ethanamin-dic1263959.html
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichloro-alpha-methylbenzylamine
https://wap.guidechem.com/encyclopedia/n-2-6-dichlorobenzyl-ethanamin-dic1263959.html
https://www.benchchem.com/product/b2405578/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-2-3-dichloro-benzyl-ethyl-amine
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichloro-alpha-methylbenzylamine
https://wap.guidechem.com/encyclopedia/n-2-6-dichlorobenzyl-ethanamin-dic1263959.html
https://pubchem.ncbi.nlm.nih.gov/compound/4719440
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichloro-alpha-methylbenzylamine
https://wap.guidechem.com/encyclopedia/n-2-6-dichlorobenzyl-ethanamin-dic1263959.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichloro-benzyl_-ethyl-amine
https://www.acs.org/content/acs/en/about/governance/committees/chemical-safety/hazard-assessment.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichloro-alpha-methylbenzylamine
https://wap.guidechem.com/encyclopedia/n-2-6-dichlorobenzyl-ethanamin-dic1263959.html
https://www.benchchem.com/product/b2405578?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichloro-alpha-methylbenzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichloro-alpha-methylbenzylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2405578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 2. Page loading... [wap.guidechem.com]

e 3. Waste Code [rcrainfo.epa.gov]

e 4. cdhfinechemical.com [cdhfinechemical.com]

e 5. content.oppictures.com [content.oppictures.com]

e 6. (2,3-Dichloro-benzyl)-ethyl-amine | COH11CI2N | CID 4719440 - PubChem
[pubchem.ncbi.nim.nih.gov]

o To cite this document: BenchChem. [Operational Guide: Safe Disposal of (2,3-Dichloro-
benzyl)-ethyl-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2405578/docs#operational-guide-safe-disposal-of-2-
3-dichloro-benzyl-ethyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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